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Compound of Interest

Compound Name: Quinomycin C

Cat. No.: B1675163 Get Quote

Technical Support Center: Quinomycin C
This guide provides best practices for the long-term storage and handling of Quinomycin C,

addressing common issues researchers, scientists, and drug development professionals may

encounter.

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized (solid) Quinomycin C powder?

For long-term storage, lyophilized Quinomycin C should be stored at -20°C.[1][2] For short-

term storage, such as a few days to weeks, it can be kept at 0-4°C in a dry, dark environment.

[1] The compound is stable enough to be shipped at ambient temperature for short periods.[1]

2. What is the shelf life of Quinomycin C?

If stored correctly at -20°C, the lyophilized powder has a shelf life of over 3 years.[1] One

supplier suggests that in its lyophilized form, it is stable for at least 12 months at -20°C.[2]

3. How do I dissolve Quinomycin C to make a stock solution?

Quinomycin C is soluble in dimethyl sulfoxide (DMSO).[1] It is also reported to be soluble in

ethanol, methanol, and dimethylformamide (DMF).[2][3] It has poor solubility in water.[3] For

maximum recovery of the product, it is recommended to centrifuge the vial after thawing and

before opening the cap to ensure any powder on the cap or sides is collected at the bottom.[2]
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4. How should I store the Quinomycin C stock solution?

Stock solutions of Quinomycin C can be stored at 0-4°C for short periods (days to weeks) or

at -20°C for longer-term storage (months).[1]

5. Can I subject my Quinomycin C solution to multiple freeze-thaw cycles?

While not explicitly stated for Quinomycin C, it is a general best practice to aliquot stock

solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles. This minimizes

the potential for degradation and contamination.

Quantitative Storage Recommendations
Form Storage Condition Duration

Lyophilized Powder -20°C
Long-term (months to years)[1]

[2]

0-4°C Short-term (days to weeks)[1]

Stock Solution (in DMSO) -20°C Long-term (months)[1]

0-4°C Short-term (days to weeks)[1]

Troubleshooting Guide
Issue: I see precipitates in my Quinomycin C solution after thawing.

Possible Cause 1: Solvent Choice. Quinomycin C has poor water solubility.[3] If your

working solution is in an aqueous buffer, the compound may be precipitating out.

Troubleshooting Step: Try preparing a more concentrated stock solution in a recommended

organic solvent like DMSO and then diluting it further in your aqueous buffer just before use.

[1][2][3]

Possible Cause 2: Storage Temperature. Storing solutions at refrigerated temperatures (4°C)

can sometimes cause less soluble compounds to precipitate out, even if they were fully

dissolved at room temperature.
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Troubleshooting Step: Gently warm the solution to room temperature and vortex to see if the

precipitate redissolves. If it does, consider storing your stock solution in smaller aliquots at

-20°C to minimize the time it spends at 4°C.

Issue: My experiment is not working, and I suspect the Quinomycin C has degraded.

Possible Cause 1: Improper Storage. Exposure to light and elevated temperatures can

degrade sensitive compounds.

Troubleshooting Step: Review your storage procedures. Ensure the compound and its

solutions are stored in the dark at the recommended temperatures.

Possible Cause 2: Age of the Solution. Even when stored correctly, solutions may degrade

over extended periods.

Troubleshooting Step: If your stock solution is old, it is advisable to prepare a fresh one from

the lyophilized powder.

Possible Cause 3: Incompatible Buffer. The stability of a compound can be pH-dependent.

Troubleshooting Step: While specific data on Quinomycin C's pH stability is not readily

available, if you are using a buffer with a particularly high or low pH, you may want to

investigate its compatibility. For a related compound, Mitomycin C, degradation is rapid in

acidic solutions (pH < 6.0).[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

Quinomycin C (Molecular Weight: 1157.37 g/mol )

Anhydrous DMSO

Sterile, amber microcentrifuge tubes

Procedure:
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1. Weigh out 1.16 mg of lyophilized Quinomycin C powder in a sterile microcentrifuge tube.

2. Add 100 µL of anhydrous DMSO to the tube.

3. Vortex thoroughly until the powder is completely dissolved.

4. Aliquot into smaller, single-use volumes in amber tubes to protect from light.

5. Store aliquots at -20°C for long-term storage.
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Experimental Workflow for Quinomycin C Handling
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Stock Solution Preparation
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Thaw aliquot

Dilute to working
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Caption: Workflow for handling and storing Quinomycin C.
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Troubleshooting Quinomycin C Solution Issues

Precipitation Observed Suspected Degradation
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Is the solution in an
aqueous buffer?

Precipitation
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correctly (dark, -20°C)?
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Yes
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No

Gently warm and vortex.
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Yes
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Caption: Decision tree for troubleshooting Quinomycin C solution problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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